ND-646

• Molecular Formula: C28H32N4O7S
• Molecular Weight: 568.6 g/mol
• InChI: InChI=1S/C28H32N4O7S/c1-16-21-24(33)32(28(2,3)26(29)34)27(35)31(25(21)40-22(16)23-30-11-14-38-23)15-20(39-17-9-12-37-13-10-17)18-7-5-6-8-19(18)36-4/h5-8,11,14,17,20H,9-10,12-13,15H2,1-4H3,(H2,29,34)/t20-/m0/s1
• InChIKey: HSRWXLIYNCKHRZ-FQEVSTJZSA-N

ND-646: Dual ACC1/ACC2 Allosteric Inhibitor Guide

ND-646 is a small-molecule allosteric inhibitor of acetyl-CoA carboxylase (ACC) that targets the biotin carboxylase (BC) domain dimerization interface of both ACC1 and ACC2, suppressing de novo fatty acid synthesis (FASyn) in vitro and in vivo [1]. With recombinant human enzyme IC50 values of 3.5 nM (hACC1) and 4.1 nM (hACC2), ND-646 is among the most potent ACC inhibitors reported [2]. It was developed from the ND-630 scaffold and selected for its broad tissue distribution, enabling tumor-targeting applications in non-small-cell lung cancer (NSCLC) preclinical models [1]. ND-646 is orally bioavailable and has demonstrated single-agent tumor growth suppression as well as combinatorial efficacy with carboplatin in genetically engineered mouse models of NSCLC [1].

Pathway De novo fatty acid synthesis inhibition

Model NSCLC preclinical tumor growth models

Target engagement Dual ACC1/ACC2 allosteric inhibition

PD readout P-ACC loss biomarker compatible

• [1] Svensson RU, Parker SJ, Eichner LJ, et al. Inhibition of acetyl-CoA carboxylase suppresses fatty acid synthesis and tumor growth of non-small-cell lung cancer in preclinical models. Nat Med. 2016;22(10):1108-1119. doi:10.1038/nm.4181 View Source
• [2] Li EQ, et al. Synthesis and anti-cancer activity of ND-646 and its derivatives as acetyl-CoA carboxylase 1 inhibitors. Eur J Pharm Sci. 2019;137:104989. doi:10.1016/j.ejps.2019.104989 View Source

ND-646 Differentiation from Generic ACC Inhibitors

ACC inhibitors are not interchangeable because they differ fundamentally in binding site, isoform selectivity, and downstream pharmacology. ND-646 binds the BC domain dimerization interface—the same site targeted by AMPK phosphorylation—and simultaneously inhibits both ACC1 and ACC2, preventing ACC2-mediated compensation [1]. In contrast, inhibitors such as CP-640186 and TOFA bind the carboxyltransferase (CT) domain, while ND-630 (the carboxylic acid precursor of ND-646) is liver-selective and loses anticancer activity in A549 NSCLC cells [2]. Furthermore, the (R)-enantiomeric configuration and the primary amide moiety of ND-646 are essential for ACC1 inhibition; the (S)-enantiomer (S)-A1 shows poor ACC1 inhibitory activity [2]. These differences produce distinct efficacy, tissue distribution, and pharmacodynamic profiles that preclude simple substitution.

CT-domain inhibitor mismatch

CT-domain binders lack the P-ACC loss readout and may shift ACC regulatory response compared with BC-domain inhibitors.

Liver-selective analog limitation

ND-630 shows limited tumor-cell activity in non-hepatic models such as A549 NSCLC, restricting its utility in lung cancer research.

Enantiomeric substitution risk

The (S)-enantiomer fails to engage the BC domain; racemic or opposite-enantiomer preparations may not support target-mediated studies.

• [1] Svensson RU, Parker SJ, Eichner LJ, et al. Inhibition of acetyl-CoA carboxylase suppresses fatty acid synthesis and tumor growth of non-small-cell lung cancer in preclinical models. Nat Med. 2016;22(10):1108-1119. doi:10.1038/nm.4181 View Source
• [2] Li EQ, et al. Synthesis and anti-cancer activity of ND-646 and its derivatives as acetyl-CoA carboxylase 1 inhibitors. Eur J Pharm Sci. 2019;137:104989. doi:10.1016/j.ejps.2019.104989 View Source

ND-646 Head-to-Head Comparator Data

ACC1 Inhibition Potency vs. CP-640186

ND-646 inhibits recombinant human ACC1 with an IC50 of 3.5 nM, compared to CP-640186 which inhibits rat liver ACC1 with an IC50 of 53 nM . This represents an approximately 15-fold greater potency for ND-646, noting that the CP-640186 data are from rat rather than human enzyme—a limitation of cross-species comparison .

ACC1 potency vs CP‑640186

Data to verify

~15‑fold lower IC₅₀

Cross‑species comparison (human vs rat enzyme)

May support lower‑dose assay designs to limit non‑specific effects.

Evidence Dimension	Enzymatic inhibition potency (IC50)
Target Compound Data	hACC1 IC50 = 3.5 nM; hACC2 IC50 = 4.1 nM
Comparator Or Baseline	CP-640186: rat liver ACC1 IC50 = 53 nM; rat skeletal muscle ACC2 IC50 = 61 nM
Quantified Difference	ND-646 is ~15-fold more potent than CP-640186 on ACC1
Conditions	Cell-free recombinant enzyme assay; ND-646 on human ACC1/ACC2; CP-640186 on rat ACC1/ACC2

Why This Matters

For researchers requiring maximal ACC inhibition at minimal compound concentrations—particularly in cellular assays where off-target effects scale with dose—ND-646's ~15-fold greater potency may reduce the required working concentration and associated non-specific effects.

Human ACC1 Potency vs. PF-05175157

ND-646 inhibits recombinant human ACC1 with an IC50 of 3.5 nM, compared to PF-05175157 which inhibits human ACC1 with an IC50 of 27.0 nM . PF-05175157 also inhibits human ACC2 with an IC50 of 33.0 nM versus 4.1 nM for ND-646, representing an approximately 8-fold difference .

Human ACC1 potency vs PF‑05175157

Data to verify

ND‑646 hACC1 3.5 nM, hACC2 4.1 nM

PF‑05175157 hACC1 27.0 nM, hACC2 33.0 nM

~8‑fold greater potency on both isoforms may reduce compound loading in enzymology assays.

Cross‑study comparable; independent validation recommended.

Evidence Dimension	Enzymatic inhibition potency on human ACC1 and ACC2
Target Compound Data	hACC1 IC50 = 3.5 nM; hACC2 IC50 = 4.1 nM
Comparator Or Baseline	PF-05175157: hACC1 IC50 = 27.0 nM; hACC2 IC50 = 33.0 nM
Quantified Difference	ND-646 is 7.7-fold more potent on hACC1 and 8.0-fold more potent on hACC2 than PF-05175157
Conditions	Cell-free recombinant enzyme assay; both compounds tested on human ACC1 and ACC2 isoforms

Why This Matters

When selecting among ACC inhibitors for in vitro enzymology or cellular target engagement studies, ND-646's ~8-fold greater potency on both human ACC isoforms permits lower dosing, reducing solvent exposure and potential cytotoxicity from vehicle.

Anticancer Activity vs. ND-630 in A549 Cells

In a direct SAR study, ND-646 (the primary amide derivative of ND-630) and ND-630 (the carboxylic acid form) were compared for anticancer activity against A549 NSCLC cells. ND-630 almost completely lost anticancer effect on A549 cells, whereas ND-646 and its amide-containing derivatives retained potent activity [1]. ND-646 was selected from the ND-series for its broad tissue distribution, in contrast to the liver-selective ND-630 [2].

Activity vs ND‑630 in A549 cells

Reported

ND‑646 Retains tumor‑cell activity; broad tissue distribution

ND‑630 Nearly lost activity in A549; liver‑selective

Non‑hepatic cancer model research may require ND‑646 to observe relevant cellular response.

Evidence Dimension	Anticancer activity in A549 NSCLC cells
Target Compound Data	ND-646: potent anticancer activity against A549 cells; broad tissue distribution
Comparator Or Baseline	ND-630 (carboxylic acid precursor): almost lost anticancer effect on A549 cells; liver-selective
Quantified Difference	Qualitative: ND-630 'almost lost anticancer effect' vs ND-646 retained potent activity
Conditions	A549 non-small-cell lung cancer cell line; SAR study by Li et al., 2019

Why This Matters

Investigators focused on non-hepatic cancer targets should select ND-646 over ND-630, as the carboxylic acid form lacks meaningful anticancer activity in lung cancer cells and is restricted to liver indications due to tissue distribution.

• [1] Li EQ, et al. Synthesis and anti-cancer activity of ND-646 and its derivatives as acetyl-CoA carboxylase 1 inhibitors. Eur J Pharm Sci. 2019;137:104989. doi:10.1016/j.ejps.2019.104989 View Source
• [2] Svensson RU, Parker SJ, Eichner LJ, et al. Inhibition of acetyl-CoA carboxylase suppresses fatty acid synthesis and tumor growth of non-small-cell lung cancer in preclinical models. Nat Med. 2016;22(10):1108-1119. doi:10.1038/nm.4181 View Source

Enantiomeric Specificity vs. ND-608 Negative Control

ND-608, a less active enantiomer of a closely related analog of ND-646, was used as a negative control throughout the primary characterization of ND-646. ND-608 exhibited hACC1 IC50 = 4,790 nM and hACC2 IC50 = 6,540 nM, compared to 3.5 nM and 4.1 nM for ND-646—representing a >1,300-fold difference in ACC1 potency [1]. This establishes that the (R)-configuration is essential for high-affinity BC domain engagement.

Enantiomeric specificity vs ND‑608

Reported

>1,300‑fold potency difference

Confirms target‑mediated ACC inhibition and enables matched negative control design.

(R)-configuration essential for BC‑domain engagement

Evidence Dimension	Enzymatic inhibition potency (IC50) — enantiomeric specificity
Target Compound Data	ND-646: hACC1 IC50 = 3.5 nM; hACC2 IC50 = 4.1 nM
Comparator Or Baseline	ND-608 (less active enantiomer): hACC1 IC50 = 4,790 nM; hACC2 IC50 = 6,540 nM
Quantified Difference	>1,300-fold difference in hACC1 potency; >1,500-fold difference in hACC2 potency
Conditions	Cell-free recombinant human ACC1 and ACC2 enzyme assays

Why This Matters

For experimental design requiring a properly matched negative control, ND-608 provides a validated inactive comparator, while ND-646's stereospecific potency confirms that ACC inhibition is target-mediated rather than non-specific.

• [1] Svensson RU, Parker SJ, Eichner LJ, et al. Inhibition of acetyl-CoA carboxylase suppresses fatty acid synthesis and tumor growth of non-small-cell lung cancer in preclinical models. Nat Med. 2016;22(10):1108-1119. doi:10.1038/nm.4181 View Source

Carboplatin Combination Efficacy in NSCLC Models

In Kras;Trp53−/− and Kras;Stk11−/− genetically engineered mouse models of NSCLC, ND-646 administered as a single agent markedly suppressed lung tumor growth. When combined with the standard-of-care chemotherapy carboplatin, the ND-646 + carboplatin combination suppressed 87% of tumors, compared to 50% tumor suppression with carboplatin alone [1][2]. ND-646 monotherapy reduced tumor mass by approximately two-thirds compared to untreated animals [2].

Carboplatin combination in NSCLC models

Reported

ND‑646 + carboplatin 87% tumor suppression

Carboplatin alone 50% tumor suppression

Supports ACC inhibition combination studies with platinum‑based agents in preclinical NSCLC models.

KRAS‑mutant GEMMs; monotherapy reduced tumor mass by ~67%

Evidence Dimension	In vivo tumor suppression in genetically engineered NSCLC mouse models
Target Compound Data	ND-646 monotherapy: ~67% tumor mass reduction; ND-646 + carboplatin: 87% tumor suppression
Comparator Or Baseline	Carboplatin alone: 50% tumor suppression
Quantified Difference	ND-646 + carboplatin combination yields 37 percentage-point greater tumor suppression than carboplatin alone (87% vs 50%)
Conditions	Kras;Trp53−/− and Kras;Stk11−/− mouse models of NSCLC; chronic oral ND-646 dosing

Why This Matters

For preclinical oncology programs evaluating ACC inhibition as a therapeutic strategy, the demonstrated synergy between ND-646 and carboplatin—producing near-complete tumor suppression—makes ND-646 the ACC inhibitor of choice for combination studies with platinum-based chemotherapies.

• [1] Svensson RU, Parker SJ, Eichner LJ, et al. Inhibition of acetyl-CoA carboxylase suppresses fatty acid synthesis and tumor growth of non-small-cell lung cancer in preclinical models. Nat Med. 2016;22(10):1108-1119. doi:10.1038/nm.4181 View Source
• [2] Nimbus Therapeutics. Nimbus Therapeutics' ACC Inhibitor ND-646 Featured in Nature Medicine. Press Release. September 19, 2016. View Source

BC Domain vs. CT Domain Binding Mechanism

ND-646 and Soraphen A bind the biotin carboxylase (BC) domain dimerization interface of ACC1, while CP-640186 and TOFA bind the carboxyltransferase (CT) domain [1]. ND-646 inhibits ACC by preventing subunit dimerization, a mechanism distinct from CT-domain inhibitors [2]. This mechanistic difference is functionally relevant: ND-646 binding to the BC domain also enables use of P-ACC (phospho-ACC) loss as a pharmacodynamic biomarker of target engagement, which is not applicable to CT-domain binders [2].

BC‑ vs CT‑domain mechanism

Reported

BC domain dimerization interface binding enables P‑ACC loss PD biomarker; CT‑domain inhibitors cannot provide this readout.

Allows quantitative pharmacodynamic monitoring of target engagement in vivo.

Evidence Dimension	Binding site and mechanism of ACC inhibition
Target Compound Data	ND-646 binds BC domain dimerization interface; prevents ACC subunit dimerization; enables P-ACC biomarker
Comparator Or Baseline	CP-640186 and TOFA bind CT domain; no P-ACC biomarker readout available
Quantified Difference	Qualitative mechanistic distinction; no quantitative comparison possible for mechanism
Conditions	Structural biology data from co-crystal structures and domain mapping studies

Why This Matters

For studies requiring pharmacodynamic monitoring of target engagement in vivo, ND-646's BC-domain binding enables the P-ACC loss biomarker assay—a validated, quantitative readout not available with CT-domain inhibitors like CP-640186 or TOFA.

• [1] Figure 1. Structures of ND-646 and soraphen A binding with the ACC1 biotin carboxylase (BC) domain (top) and CP-640186 and TOFA binding with the ACC1 carboxyltransferase (CT) domain (bottom). PMC Article PMC11432552. View Source
• [2] Svensson RU, Parker SJ, Eichner LJ, et al. Inhibition of acetyl-CoA carboxylase suppresses fatty acid synthesis and tumor growth of non-small-cell lung cancer in preclinical models. Nat Med. 2016;22(10):1108-1119. doi:10.1038/nm.4181 View Source

ND-646 Optimal Research Scenarios

NSCLC Preclinical Efficacy Studies

ND-646 is the ACC inhibitor of choice for NSCLC xenograft and genetically engineered mouse model studies, based on its demonstrated ability to suppress tumor growth by approximately two-thirds as monotherapy and achieve 87% tumor suppression in combination with carboplatin, compared to 50% for carboplatin alone [1]. Its broad tissue distribution ensures effective tumor penetration, with ~15 μM intratumoral concentration achieved 1 hour after a single 25 mg/kg oral dose [1]. For researchers planning combination chemotherapy studies in KRAS-mutant NSCLC models, ND-646 provides the strongest existing in vivo efficacy dataset among ACC inhibitors.

P-ACC Pharmacodynamic Biomarker Studies

ND-646 uniquely enables the use of P-ACC (phospho-ACC) loss as a quantitative pharmacodynamic biomarker of target engagement, a feature not available with CT-domain ACC inhibitors such as CP-640186 or TOFA [1]. ND-646 treatment leads to complete loss of P-ACC detection in A549 cells at 24 hours and in lung tumors of mice 3 hours after a single 50 mg/kg oral dose, without affecting total ACC protein levels [1]. This biomarker can complement pharmacokinetic analysis and confirm on-target activity in both in vitro and in vivo experimental systems, making ND-646 the preferred ACC inhibitor for mechanistic pharmacology studies.

Stereochemistry-Controlled Negative Control

For investigators designing experiments that require a properly matched inactive control compound, the ND-646/ND-608 pair offers a uniquely validated enantiomeric control system [1]. ND-608 exhibits >1,300-fold weaker ACC1 inhibition (IC50 = 4,790 nM vs 3.5 nM), confirming that the (R)-configuration of ND-646 is essential for BC domain engagement. This pair enables rigorous demonstration that observed phenotypes are due to on-target ACC inhibition rather than off-target effects, a critical consideration for publication-quality data in chemical biology and drug discovery research [1].

Dual ACC1/ACC2 Inhibition Against Isoform Compensation

ND-646 inhibits both ACC1 and ACC2 with near-equipotent IC50 values (3.5 nM and 4.1 nM, respectively), thereby precluding ACC2-mediated compensation for ACC1 inhibition [1]. This dual inhibition profile is critical for experiments where selective ACC1 inhibition alone may be confounded by ACC2-driven malonyl-CoA production that maintains fatty acid oxidation blockade [1]. In contrast, ND-630's liver-selective distribution limits its utility in extrahepatic tissues [2]. For studies of global cellular lipid metabolism where both ACC isoforms are expressed, ND-646 provides the most complete pharmacological ACC blockade among currently available inhibitors.

Application

Selection Property

Validation Focus

NSCLC preclinical tumor growth studies

Oral bioavailability and broad tissue distribution

Tumor mass reduction in KRAS‑mutant GEMMs

Pharmacodynamic target engagement studies

P‑ACC loss biomarker utility

Confirm on‑target ACC inhibition

Stereochemical control and negative control studies

Enantiomeric pair with established potency difference

On‑target vs off‑target phenotype discrimination

Dual ACC1/ACC2 isoform inhibition studies

Near‑equipotent dual ACC inhibition

Prevent ACC2‑mediated metabolic compensation

• [1] Svensson RU, Parker SJ, Eichner LJ, et al. Inhibition of acetyl-CoA carboxylase suppresses fatty acid synthesis and tumor growth of non-small-cell lung cancer in preclinical models. Nat Med. 2016;22(10):1108-1119. doi:10.1038/nm.4181 View Source
• [2] Li EQ, et al. Synthesis and anti-cancer activity of ND-646 and its derivatives as acetyl-CoA carboxylase 1 inhibitors. Eur J Pharm Sci. 2019;137:104989. doi:10.1016/j.ejps.2019.104989 View Source